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Compound Name: SKF 81297 hydrobromide

Cat. No.: B151075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

SKF 81297 hydrobromide, a potent and selective dopamine D1 receptor agonist, in reversal

learning tasks.[1][2] This document outlines the mechanism of action, experimental design

considerations, and step-by-step protocols for assessing the impact of this compound on

cognitive flexibility.

Introduction
Reversal learning paradigms are crucial for studying cognitive flexibility, a process often

impaired in various neuropsychiatric disorders.[3][4] These tasks require a subject to adapt

their behavior when previously learned reward contingencies are reversed.[4][5] The dopamine

D1 receptor is implicated in cognitive processes, and SKF 81297 hydrobromide serves as a

key pharmacological tool to investigate its role in reversal learning.[3]

Mechanism of Action
SKF 81297 is a centrally active dopamine D1-like receptor agonist. Activation of the D1

receptor is known to modulate neural signaling, particularly in brain regions critical for learning

and memory, such as the prefrontal cortex. It is important to note that while SKF 81297 is a

selective D1 agonist, some research suggests it may also modulate NMDA receptor currents

independently of D1 receptors, which should be a consideration in experimental design and

data interpretation.[6]
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Quantitative Data Summary
The effects of SKF 81297 on reversal learning can be dose-dependent and may vary based on

the specific task and animal model. Below is a summary of findings from key studies.

Animal Model
Doses
Administered

Route
Key Findings
in Reversal
Learning

Reference

Mice
100 µg/kg, 250

µg/kg
i.p.

Significantly

impaired

performance

(fewer correct

responses)

during the initial

session of

reversal learning.

No significant

effect on visual

discrimination.

[3]

Rats
0.1 mg/kg, 0.25

mg/kg
s.c.

No significant

overall effect on

reversal learning

in a valence-

probe visual

discrimination

task.

[7]

Aged Monkeys Dose-related i.m.

Low doses

improved

working memory

performance (a

related cognitive

function), while

higher doses

were impairing or

had no effect.

[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/Treatment-with-the-D1-like-agonist-SKF81297-impairs-initial-reversal-learning-but-not_fig4_7067379
https://www.researchgate.net/figure/Lack-of-impact-of-the-D1-receptor-agonist-SKF81297-on-reversal-learning-in-the-VPVD-task_fig2_333880091
https://pubmed.ncbi.nlm.nih.gov/9336323/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are detailed protocols for conducting reversal learning tasks to evaluate the

effects of SKF 81297 hydrobromide. These protocols are synthesized from established

methodologies.[5][9][10]

Protocol 1: Probabilistic Reversal Learning Task for
Rodents (Touchscreen Operant Chambers)
This protocol is adapted for mice or rats using automated touchscreen operant chambers,

which offer high-throughput and precise stimulus control.

1. Apparatus

Operant conditioning chambers equipped with a touchscreen, a reward dispenser (e.g., for

sucrose pellets), and a house light.[9]

Control software for presenting stimuli and recording responses.

2. Pre-training

Habituation: Acclimatize the animals to the operant chambers for 15-30 minutes daily for 2-3

days.

Initial Touch Training: Train the animals to touch a simple visual stimulus on the screen to

receive a reward. This continues until they reliably touch the stimulus within a set time.

Must Touch: Introduce two visual stimuli. A touch to either stimulus results in a reward. This

phase ensures the animals learn to respond to the presented stimuli.

Must Initiate: A central stimulus appears, which the animal must touch to start a trial. This is

followed by the presentation of two choice stimuli.

3. Probabilistic Discrimination Learning

Task: On each trial, two distinct visual stimuli (e.g., a spider and a plane) are presented on

the left and right sides of the screen (position counterbalanced). One stimulus is designated

the "correct" stimulus (S+) and is associated with a higher probability of reward (e.g., 80% or
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90%), while the other is the "incorrect" stimulus (S-) with a lower reward probability (e.g.,

20% or 30%).[5]

Criterion: The animal must reach a performance criterion, for example, >70% correct choices

over two consecutive sessions of a set number of trials (e.g., 100 trials).[5]

4. Drug Administration

Vehicle Control: Administer a vehicle solution (e.g., sterile saline) to the control group.

SKF 81297 Hydrobromide: Dissolve SKF 81297 hydrobromide in the vehicle. Based on

literature, doses between 0.1 mg/kg and 0.25 mg/kg can be used.[3][7] Administer the drug

via the chosen route (e.g., subcutaneous or intraperitoneal injection) at a specific time before

the behavioral session (e.g., 15-30 minutes).[11]

5. Reversal Learning

Contingency Switch: Once the discrimination criterion is met, the reward contingencies are

reversed without any external cue to the animal. The former S+ becomes the S- and the

former S- becomes the S+.

Data Collection: Key metrics to collect include:

Percentage of correct choices.

Perseverative errors (number of consecutive incorrect choices to the previously correct

stimulus immediately following reversal).

Trials to reach the reversal criterion.

Response latencies.

Protocol 2: Spatial Reversal Learning Task for Rodents
(T-maze or Y-maze)
This protocol utilizes a maze to assess spatial reversal learning.

1. Apparatus
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A T-maze or Y-maze with a starting arm and two goal arms.

Food rewards placed in food wells at the end of the goal arms.

2. Pre-training

Habituation: Allow animals to freely explore the maze for several sessions.

Shaping: Guide the animals to the reward locations in the goal arms.

3. Initial Discrimination

Task: One goal arm is consistently baited with a food reward (the "correct" arm), while the

other is never baited (the "incorrect" arm). The starting position of the animal can be varied

to prevent reliance on egocentric strategies.

Criterion: The animal must reach a performance criterion, such as making the correct choice

on 8 out of 10 consecutive trials.

4. Drug Administration

Administer vehicle or SKF 81297 hydrobromide as described in Protocol 1.

5. Reversal Learning

Contingency Switch: The location of the reward is switched to the previously incorrect arm.

Data Collection:

Number of correct and incorrect choices.

Number of trials to reach the reversal criterion.

Perseverative errors (repeated entries into the previously correct, now incorrect, arm).
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Caption: Dopamine D1 receptor signaling cascade initiated by an agonist like SKF 81297.
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Caption: Workflow of a typical probabilistic reversal learning experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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